Cas no 1807223-01-3 (3-Chloro-6-chloromethyl-2-cyanophenylacetic acid)

• Product Name: 3-Chloro-6-chloromethyl-2-cyanophenylacetic acid
• CAS No: 1807223-01-3
• MF: C₁₀H₇Cl₂NO₂
• MW: 244.074080705643
• CID: 4980254
• Update Time: 2025-05-24

3-Chloro-6-chloromethyl-2-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-chloromethyl-2-cyanophenylacetic acid

• Inchi： 1S/C10H7Cl2NO2/c11-4-6-1-2-9(12)8(5-13)7(6)3-10(14)15/h1-2H,3-4H2,(H,14,15)
• InChI Key： HLYKNJXSGPQVKD-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C#N)C=1CC(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.1
• Topological Polar Surface Area: 61.1

Additional information on 3-Chloro-6-chloromethyl-2-cyanophenylacetic acid

Introduction to 3-Chloro-6-chloromethyl-2-cyanophenylacetic Acid (CAS No. 1807223-01-3)

3-Chloro-6-chloromethyl-2-cyanophenylacetic acid (CAS No. 1807223-01-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound, characterized by its chlorinated aromatic ring and cyano-substituent, presents a promising scaffold for the development of novel therapeutic agents. The presence of multiple reactive sites, including chloro and cyano groups, makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules.

The structure of 3-Chloro-6-chloromethyl-2-cyanophenylacetic acid is notable for its ability to interact with various biological targets. The cyano group, for instance, can serve as a pharmacophore in drug design, contributing to the compound's binding affinity to specific enzymes or receptors. Meanwhile, the chloro substituents on the aromatic ring can be further functionalized through nucleophilic substitution reactions, allowing chemists to tailor the molecule for specific applications.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-Chloro-6-chloromethyl-2-cyanophenylacetic acid. Research has indicated that derivatives of this compound may exhibit properties relevant to inflammation modulation, pain management, and even oncology. The ability to modify its structure while retaining its core framework provides researchers with a flexible platform for drug discovery.

One of the most compelling aspects of 3-Chloro-6-chloromethyl-2-cyanophenylacetic acid is its role as a key intermediate in the synthesis of more complex molecules. For example, it can be used to prepare acyl chlorides or carboxylic acid derivatives, which are essential building blocks in medicinal chemistry. The ease with which this compound can be transformed into other functional groups underscores its importance in synthetic pathways.

The synthesis of 3-Chloro-6-chloromethyl-2-cyanophenylacetic acid typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common starting materials include phenylacetic acid derivatives, which undergo chlorination and cyanation reactions to introduce the desired substituents. Advanced techniques such as catalytic hydrogenation or metal-mediated cross-coupling reactions may also be employed to enhance selectivity and efficiency.

From a biological activity perspective, preliminary studies have suggested that 3-Chloro-6-chloromethyl-2-cyanophenylacetic acid and its derivatives could interact with targets involved in metabolic pathways relevant to diseases such as diabetes and cardiovascular disorders. The compound's ability to modulate enzyme activity or receptor binding makes it an attractive candidate for further investigation.

The pharmacokinetic properties of this compound are also under scrutiny. Researchers are examining how its structural features influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing dosages and delivery methods in potential therapeutic applications.

In the context of drug development, 3-Chloro-6-chloromethyl-2-cyanophenylacetic acid represents an important asset for medicinal chemists. Its versatility allows for the exploration of diverse chemical spaces, enabling the design of molecules with tailored biological activities. Collaborative efforts between synthetic chemists and biologists are essential to fully harness its potential.

The regulatory landscape surrounding this compound is another critical consideration. While it is not classified as a hazardous or controlled substance under current guidelines, adherence to good manufacturing practices (GMP) is necessary when handling large quantities or preparing derivatives for clinical investigation.

Future research directions may include exploring the use of computational modeling techniques to predict how modifications to the structure of 3-Chloro-6-chloromethyl-2-cyanophenylacetic acid will affect its biological activity. Such approaches can accelerate the discovery process by identifying promising candidates before experimental validation becomes necessary.

The industrial applications of this compound extend beyond pharmaceuticals. Its intermediates could find utility in agrochemicals or specialty chemicals where similar structural motifs are sought after. This broadens its significance within the chemical industry.

In conclusion,3-Chloro-6-chloromethyl-2-cyanophenylacetic acid (CAS No. 1807223-01-3) is a multifaceted compound with substantial potential in both academic research and industrial applications. Its unique structural features make it an invaluable tool for drug discovery and synthetic chemistry alike.